Cas no 84857-19-2 (4-(2H-1,3-benzodioxol-5-yl)-6-(4-methylphenyl)pyrimidin-2-amine)

• Product Name: 4-(2H-1,3-benzodioxol-5-yl)-6-(4-methylphenyl)pyrimidin-2-amine
• CAS No: 84857-19-2
• MF: C₁₈H₁₅N₃O₂
• MW: 305.330603837967
• MDL: MFCD21335705
• CID: 5229032
• Update Time: 2026-03-07

4-(2H-1,3-benzodioxol-5-yl)-6-(4-methylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2H-1,3-benzodioxol-5-yl)-6-(4-methylphenyl)pyrimidin-2-amine

• MDL： MFCD21335705
• Inchi： 1S/C18H15N3O2/c1-11-2-4-12(5-3-11)14-9-15(21-18(19)20-14)13-6-7-16-17(8-13)23-10-22-16/h2-9H,10H2,1H3,(H2,19,20,21)
• InChI Key： CJJDAKFYYJWINJ-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(C)C=C2)=CC(C2=CC=C3OCOC3=C2)=N1

Additional information on 4-(2H-1,3-benzodioxol-5-yl)-6-(4-methylphenyl)pyrimidin-2-amine

Recent Advances in the Study of 4-(2H-1,3-benzodioxol-5-yl)-6-(4-methylphenyl)pyrimidin-2-amine (CAS: 84857-19-2)

The compound 4-(2H-1,3-benzodioxol-5-yl)-6-(4-methylphenyl)pyrimidin-2-amine (CAS: 84857-19-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrimidine derivative, characterized by its benzodioxole and methylphenyl substituents, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its role as a kinase inhibitor, with promising results in the context of cancer therapy and inflammatory diseases.

One of the key findings from recent studies is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(2H-1,3-benzodioxol-5-yl)-6-(4-methylphenyl)pyrimidin-2-amine exhibits potent inhibitory activity against the JAK2 kinase, a critical target in myeloproliferative disorders and autoimmune diseases. The study utilized in vitro assays and molecular docking simulations to confirm the compound's binding affinity and selectivity, highlighting its potential as a lead compound for further drug development.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile and toxicity. A preclinical study conducted by researchers at the University of Cambridge evaluated the compound's bioavailability and metabolic stability in rodent models. The results indicated favorable oral absorption and minimal off-target effects, suggesting that 4-(2H-1,3-benzodioxol-5-yl)-6-(4-methylphenyl)pyrimidin-2-amine could be a viable candidate for clinical development. However, further studies are needed to assess its long-term safety and efficacy in human trials.

Another area of interest is the compound's potential application in combination therapies. A 2024 study published in Cancer Research investigated the synergistic effects of 4-(2H-1,3-benzodioxol-5-yl)-6-(4-methylphenyl)pyrimidin-2-amine when used alongside conventional chemotherapeutic agents. The findings revealed that the compound enhanced the cytotoxic effects of doxorubicin in breast cancer cell lines, possibly through the modulation of DNA repair pathways. This suggests that the compound could be repurposed to improve the efficacy of existing cancer treatments.

Despite these promising findings, challenges remain in the development of 4-(2H-1,3-benzodioxol-5-yl)-6-(4-methylphenyl)pyrimidin-2-amine as a therapeutic agent. Issues such as synthetic scalability, formulation stability, and potential drug-drug interactions need to be addressed. Recent advancements in synthetic chemistry, including the development of more efficient routes for the compound's synthesis, have been reported in the Organic Process Research & Development journal, offering potential solutions to some of these challenges.

In conclusion, 4-(2H-1,3-benzodioxol-5-yl)-6-(4-methylphenyl)pyrimidin-2-amine (CAS: 84857-19-2) represents a promising candidate for drug development, with demonstrated efficacy in kinase inhibition and potential applications in oncology and inflammation. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in the field of chemical biology and medicinal chemistry.